Cas no 77799-73-6 (1-Isopropylpiperidin-3-one)

1-Isopropylpiperidin-3-one is a versatile heterocyclic compound featuring a piperidin-3-one core substituted with an isopropyl group at the 1-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals and agrochemicals. Its ketone functionality allows for further derivatization, while the isopropyl group enhances steric and electronic properties, influencing selectivity in reactions. The compound is commonly employed in the development of bioactive molecules due to its balanced lipophilicity and structural rigidity. High purity grades are available to ensure consistency in research and industrial applications. Proper handling and storage are recommended due to its sensitivity to moisture and air.

1-Isopropylpiperidin-3-one structure

Product Name:1-Isopropylpiperidin-3-one

CAS No:77799-73-6

MF:C₈H₁₅NO

MW:141.210802316666

MDL:MFCD07374380

CID:550755

PubChem ID:12689965

Update Time:2025-06-07

1-Isopropylpiperidin-3-one Chemical and Physical Properties

Names and Identifiers

- 1-Isopropylpiperidin-3-one
- 3-Piperidinone,1-(1-methylethyl)-
- 1-isopropyl-3-piperidone
- 1-ISOPROPYL-PIPERIDIN-3-ONE
- 1-isopropyl-piperidin-3-one (N-isopropyl-3-piperidone)
- 1-propan-2-yl-3-piperidinone
- CTK5E4957
- SureCN1698543
- J-504830
- SCHEMBL1698543
- AB39319
- 1-(PROPAN-2-YL)PIPERIDIN-3-ONE
- AKOS006285842
- 3-Piperidinone, 1-(1-methylethyl)-
- 1-propan-2-ylpiperidin-3-one
- MFCD07374380
- CS-0199987
- DTXSID60506997
- 1-ISOPROPYL-3-PIPERIDINONE
- 77799-73-6
- A839199
- N-isopropyl-3-piperidone
- AMY28844
- MDL： MFCD07374380
- Inchi： 1S/C8H15NO/c1-7(2)9-5-3-4-8(10)6-9/h7H,3-6H2,1-2H3
- InChI Key： CYQIRCHOEWIART-UHFFFAOYSA-N
- SMILES： O=C1CCCN(C1)C(C)C

Computed Properties

Exact Mass: 141.115364102g/mol
Monoisotopic Mass: 141.115364102g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 131
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 20.3Å²

Experimental Properties

Density: 0.966±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 65-68 ºC (0.5 Torr)
Flash Point: 69.2±15.0 ºC,
Solubility: Dissolution (71 g/l) (25 º C),

1-Isopropylpiperidin-3-one Security Information

Signal Word：Danger
Hazard Statement： H314
Warning Statement： P280;P305+P351+P338;P310
Storage Condition：2-8 °C

1-Isopropylpiperidin-3-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
AstaTech	62868-0.25/G	1-ISOPROPYL-3-PIPERIDINONE	77799-73-6	90%	0.25g	$420	2023-09-16
AstaTech	62868-1/G	1-ISOPROPYL-3-PIPERIDINONE	77799-73-6	90%	1g	$780	2023-09-16
AstaTech	62868-5/G	1-ISOPROPYL-3-PIPERIDINONE	77799-73-6	90%	5/G	$993	2022-06-01
Apollo Scientific	OR961947-250mg	1-Isopropylpiperidin-3-one	77799-73-6	85%	250mg	£200.00	2023-09-02
Apollo Scientific	OR961947-1g	1-Isopropylpiperidin-3-one	77799-73-6	85%	1g	£495.00	2023-09-02
Chemenu	CM180366-250mg	1-Isopropylpiperidin-3-one	77799-73-6	95%+	250mg	$144	2023-01-09
Chemenu	CM180366-1g	1-Isopropylpiperidin-3-one	77799-73-6	95%+	1g	$359	2023-01-09
Chemenu	CM180366-5g	1-Isopropylpiperidin-3-one	77799-73-6	95%+	5g	$975	2023-01-09
Chemenu	CM180366-1g	1-Isopropylpiperidin-3-one	77799-73-6	95%	1g	$514	2021-08-05
eNovation Chemicals LLC	Y1002271-5g	1-Isopropylpiperidin-3-one	77799-73-6	95%	5g	$950	2024-07-24